Cas no 849026-25-1 (2-[(Oxomethylidene)sulfamoyl]benzoic acid)

• Product Name: 2-[(Oxomethylidene)sulfamoyl]benzoic acid
• CAS No: 849026-25-1
• MF: C₈H₅NO₅S
• MW: 227.194000959396
• CID: 2806265
• PubChem ID: 20558569
• Update Time: 2025-04-21

2-[(Oxomethylidene)sulfamoyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL9524237
• DTXSID60608682
• 2-[(Oxomethylidene)sulfamoyl]benzoic acid
• 849026-25-1

• Inchi： 1S/C8H5NO5S/c10-5-9-15(13,14)7-4-2-1-3-6(7)8(11)12/h1-4H,(H,11,12)
• InChI Key： AERQVLBSQBDILC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(=O)O)(N=C=O)(=O)=O

Computed Properties

• Exact Mass: 226.98884343Da
• Monoisotopic Mass: 226.98884343Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 109Ų